Cas no 682803-77-6 (3-amino-3-(2,4,5-trifluorophenyl)propanoic acid)

3-Amino-3-(2,4,5-trifluorophenyl)propanoic acid is a fluorinated β-amino acid derivative with significant utility in pharmaceutical and agrochemical research. Its trifluorophenyl moiety enhances metabolic stability and lipophilicity, making it valuable for the design of bioactive compounds. The presence of both amino and carboxylic acid functional groups allows for versatile incorporation into peptide chains or as a building block in medicinal chemistry. This compound is particularly useful in the synthesis of protease inhibitors and other therapeutic agents targeting fluorine-sensitive pathways. High purity and consistent quality ensure reliable performance in synthetic applications. Its structural features contribute to improved binding affinity and selectivity in drug development.

3-amino-3-(2,4,5-trifluorophenyl)propanoic acid structure

682803-77-6 structure

Product Name:3-amino-3-(2,4,5-trifluorophenyl)propanoic acid

CAS No:682803-77-6

MF:C₉H₈F₃NO₂

MW:219.160532951355

CID:969841

PubChem ID:53417333

Update Time:2025-06-07

3-amino-3-(2,4,5-trifluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-AMINO-3-(2,4,5-TRIFLUORO-PHENYL)-PROPIONIC ACID
- 3-amino-3-(2,4,5-trifluorophenyl)propanoic acid
- 3-AMINO-3-(2,4,5-TRIFLUORO-PHENYL)-PROPANOIC ACID
- EN300-1831561
- 682803-77-6
- DTXSID20697259
- 3-AMINO-3-(2,4,5-TRIFLUORO-PHENYL)-PROPIONICACID
- MDL： MFCD03002453
- Inchi： 1S/C9H8F3NO2/c10-5-2-7(12)6(11)1-4(5)8(13)3-9(14)15/h1-2,8H,3,13H2,(H,14,15)
- InChI Key： GCWLVOHMBBTSHY-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=CC=1C(CC(=O)O)N)F)F

Computed Properties

Exact Mass: 219.05071298g/mol
Monoisotopic Mass: 219.05071298g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.7
Topological Polar Surface Area: 63.3Å²

3-amino-3-(2,4,5-trifluorophenyl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019125817-1g	3-Amino-3-(2,4,5-trifluorophenyl)propanoic acid	682803-77-6	95%	1g	$464.28	2023-09-01
Enamine	EN300-1831561-1g	3-amino-3-(2,4,5-trifluorophenyl)propanoic acid	682803-77-6		1g	$557.0	2023-09-19
Enamine	EN300-1831561-5g	3-amino-3-(2,4,5-trifluorophenyl)propanoic acid	682803-77-6		5g	$1614.0	2023-09-19
Enamine	EN300-1831561-10g	3-amino-3-(2,4,5-trifluorophenyl)propanoic acid	682803-77-6		10g	$2393.0	2023-09-19
Enamine	EN300-1831561-0.05g	3-amino-3-(2,4,5-trifluorophenyl)propanoic acid	682803-77-6		0.05g	$468.0	2023-09-19
Enamine	EN300-1831561-0.1g	3-amino-3-(2,4,5-trifluorophenyl)propanoic acid	682803-77-6		0.1g	$490.0	2023-09-19
Enamine	EN300-1831561-0.25g	3-amino-3-(2,4,5-trifluorophenyl)propanoic acid	682803-77-6		0.25g	$513.0	2023-09-19
Enamine	EN300-1831561-0.5g	3-amino-3-(2,4,5-trifluorophenyl)propanoic acid	682803-77-6		0.5g	$535.0	2023-09-19
Enamine	EN300-1831561-1.0g	3-amino-3-(2,4,5-trifluorophenyl)propanoic acid	682803-77-6		1g	$842.0	2023-06-01
Enamine	EN300-1831561-2.5g	3-amino-3-(2,4,5-trifluorophenyl)propanoic acid	682803-77-6		2.5g	$1089.0	2023-09-19